Cas no 1784795-35-2 (2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid
• CAS No: 1784795-35-2
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• CID: 4770805
• Update Time: 2026-02-26

2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid
• 3-(Carboxy-difluoro-methyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(17)14-5-4-7(6-14)11(12,13)8(15)16/h7H,4-6H2,1-3H3,(H,15,16)
• InChI Key： JTQBZERVEIEJCV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1CN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid

2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 1784795-35-2, commonly referred to as 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a pyrrolidine ring with a tert-butoxycarbonyl (Boc) group and a difluoroacetic acid moiety. The tert-butoxycarbonyl group is a well-known protecting group in organic synthesis, often used to stabilize reactive intermediates during complex molecule constructions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. The difluoroacetic acid moiety is particularly interesting due to its potential as a bioisostere of carboxylic acids, offering improved pharmacokinetic properties such as enhanced lipophilicity and metabolic stability. This makes the compound an attractive candidate for drug development programs targeting various therapeutic areas, including oncology and infectious diseases.

One of the most notable features of 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid is its ability to participate in dynamic covalent chemistry. The pyrrolidine ring acts as a scaffold for various functional groups, enabling the formation of stable yet reversible bonds under specific conditions. This property has been exploited in the development of self-healing materials and adaptive systems, where the compound serves as a key building block.

In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, research conducted in 2023 demonstrated its potential as an anti-inflammatory agent by modulating the activity of cyclooxygenase (COX) enzymes. The difluoroacetic acid group plays a crucial role in this activity by enhancing the molecule's ability to penetrate cellular membranes and interact with target proteins.

The synthesis of this compound involves a series of well-established organic reactions. The starting material is typically derived from pyrrolidine derivatives, which are subjected to Boc protection using tert-butyl carbamate. Subsequent steps involve fluorination reactions to introduce the difluoroacetic acid moiety. The overall process is highly efficient and scalable, making it suitable for both academic research and industrial production.

From an environmental standpoint, the compound has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 2-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoroacetic acid (CAS No. 1784795-35-2) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new properties and applications, this compound is expected to play an increasingly important role in advancing scientific innovation.